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Compound of Interest

Compound Name: 2-Fluoro-6-methoxybenzyl alcohol

Cat. No.: B1333659

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 2-Fluoro-6-methoxybenzyl
alcohol, a key intermediate in the synthesis of advanced pharmaceutical compounds.

Chemical Identity and Properties

2-Fluoro-6-methoxybenzyl alcohol is a substituted aromatic alcohol. Its unique substitution
pattern, featuring both a fluorine atom and a methoxy group ortho to the hydroxymethyl group,
makes it a valuable building block in medicinal chemistry. The fluorine atom can enhance
metabolic stability and binding affinity, while the methoxy group influences electronic properties
and conformation.

CAS Number: 253668-46-1[1]
Synonyms: (2-Fluoro-6-methoxyphenyl)methanol, 3-Fluoro-2-(hydroxymethyl)anisole[2]

The quantitative properties of this compound are summarized in the table below.
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Property Value Source
CAS Number 253668-46-1 [1]
Molecular Formula CsHoFO2 [1]
Molecular Weight 156.15 g/mol [2]
Physical Form White Solid [2]
Purity >95% [2]

Role in Drug Development: A GhRH Antagonist
Intermediate

2-Fluoro-6-methoxybenzyl alcohol serves as a crucial intermediate in the synthesis of
nitrogen-containing fused ring derivatives. These derivatives have been developed as
antagonists for the Gonadotropin Releasing Hormone (GnRH) receptor.[3] GhRH antagonists
are vital in the treatment of sex hormone-dependent diseases such as endometriosis, benign
prostatic hypertrophy, and certain cancers.[3]

The logical workflow for utilizing this alcohol in a synthetic chemistry context involves its
conversion to a more reactive intermediate, such as a benzyl bromide, which can then be used
in subsequent coupling reactions to build the final drug molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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